Cas no 500574-39-0 (4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI))

• Product Name: 4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI)
• CAS No: 500574-39-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1021111
• Update Time: 2024-02-29

4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3,5-dimethoxy-2-methyl-(9CI)
• 4H-Pyran-4-one, 3,5-dimethoxy-2-methyl-

• Inchi： 1S/C8H10O4/c1-5-8(11-3)7(9)6(10-2)4-12-5/h4H,1-3H3
• InChI Key： JZYZONUPRTWCMF-UHFFFAOYSA-N
• SMILES： COC1C(=O)C(OC)=C(C)OC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• XLogP3: 1.039

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 94-96 °C
• Boiling Point: 331.8±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives